Cas no 115797-06-3 (L-Cysteinamide,L-isoleucyl-L-cysteinyl-L-cysteinyl-L-asparaginyl-L-prolyl-L-alanyl-L-cysteinylglycyl-L-prolyl-L-lysyl-L-tyrosyl-L-seryl-(9CI))

• Product Name: L-Cysteinamide,L-isoleucyl-L-cysteinyl-L-cysteinyl-L-asparaginyl-L-prolyl-L-alanyl-L-cysteinylglycyl-L-prolyl-L-lysyl-L-tyrosyl-L-seryl-(9CI)
• CAS No: 115797-06-3
• MF: C₅₅H₈₈N₁₆O₁₆S₄
• MW: 1357.64482688904
• CID: 196162
• PubChem ID: 163979
• Update Time: 2025-04-19

L-Cysteinamide,L-isoleucyl-L-cysteinyl-L-cysteinyl-L-asparaginyl-L-prolyl-L-alanyl-L-cysteinylglycyl-L-prolyl-L-lysyl-L-tyrosyl-L-seryl-(9CI) Chemical and Physical Properties

Names and Identifiers

• L-Cysteinamide,L-isoleucyl-L-cysteinyl-L-cysteinyl-L-asparaginyl-L-prolyl-L-alanyl-L-cysteinylglycyl-L-prolyl-L-lysyl-L-tyrosyl-L-seryl-(9CI)
• ILE-CYS-CYS-ASN-PRO-ALA-CYS-GLY-PRO-LYS-TYR-SER-CYS-NH2
• L-Cysteinamide,L-isoleucyl-L-cysteinyl-L-cysteinyl-L-asparaginyl-L-prolyl-L-alanyl-L-cysteinyl...
• L-Cysteinamide,L-isoleucyl-L-cysteinyl-L-cysteinyl-L-asparaginyl-L-prolyl-L-alanyl-L-cysteinylglycyl-L-prolyl-L-lysyl-L-tyros
• α-CONOTOXIN SI
• Μ-CONOTOXIN PIIIA
• a-Conotoxin SI
• conotoxin SI
• H-ILE-CYS-CYS-ASN-PRO-ALA-CYS-GLY-PRO-LYS-TYR-SER-CYS-NH2
• ILE-CYS-CYS-ASN-PRO-ALA-CYS-GLY-PRO-LYS-TYR-SER-CYS-NH2 (DISULFIDE BRIDGES: CYS2-CYS7,CYS3-CYS13 )
• L-Cysteinamide,L-isoleucyl-L-cysteinyl-L-cysteinyl-L-asparaginyl-L-prolyl-L-alanyl-L-cysteinylglycyl-L-prolyl-L-lysyl-L-tyrosyl-L-seryl
• ALPHA-CGTX SI
• ALPHA-CONOTOXIN SI
• L-Cysteinamide, L-isoleucyl-L-cysteinyl-L-cysteinyl-L-asparaginyl-L-prolyl-L-alanyl-L-cysteinylglycyl-L-prolyl-L-lysyl-L-tyrosyl-L-seryl-
• 115797-06-3
• Conotoxin GI (reduced), 1-L-isoleucine-9-L-proline-10-L-lysine-

• Inchi： 1S/C55H88N16O16S4/c1-4-27(2)43(58)54(86)69-38(26-91)51(83)68-37(25-90)50(82)64-33(20-41(57)74)55(87)71-18-8-11-40(71)52(84)61-28(3)45(77)67-36(24-89)46(78)60-21-42(75)70-17-7-10-39(70)53(85)62-31(9-5-6-16-56)47(79)63-32(19-29-12-14-30(73)15-13-29)48(80)65-34(22-72)49(81)66-35(23-88)44(59)76/h12-15,27-28,31-40,43,72-73,88-91H,4-11,16-26,56,58H2,1-3H3,(H2,57,74)(H2,59,76)(H,60,78)(H,61,84)(H,62,85)(H,63,79)(H,64,82)(H,65,80)(H,66,81)(H,67,77)(H,68,83)(H,69,86)/t27-,28-,31-,32-,33-,34-,35-,36-,37-,38-,39-,40?,43-/m0/s1
• InChI Key： HZTKBXVGWKXCPU-DTTUQCIZSA-N
• SMILES： SC[C@@H](C(NCC(N1CCC[C@H]1C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N)=O)CS)=O)CO)=O)CC1C=CC(=CC=1)O)=O)CCCCN)=O)=O)=O)NC([C@H](C)NC(C1CCCN1C([C@H](CC(N)=O)NC([C@H](CS)NC([C@H](CS)NC([C@H]([C@@H](C)CC)N)=O)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 1352.51000
• Monoisotopic Mass: 1356.54470548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 20
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 91
• Rotatable Bond Count: 38
• Complexity: 2560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.8
• Topological Polar Surface Area: 514Ų

Experimental Properties

• PSA: 611.50000
• LogP: 0.08850

L-Cysteinamide,L-isoleucyl-L-cysteinyl-L-cysteinyl-L-asparaginyl-L-prolyl-L-alanyl-L-cysteinylglycyl-L-prolyl-L-lysyl-L-tyrosyl-L-seryl-(9CI) Security Information

• Hazardous Material transportation number：UN 3172
• HazardClass：6.1(b)
• PackingGroup：III
• Safety Term：6.1(b)
• Packing Group：III
• Packing Group：III
• Hazard Level：6.1(b)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides